Cas no 13570-04-2 (1H-Benzimidazole, 2-hexadecyl-)
13570-04-2 structure
Product Name:1H-Benzimidazole, 2-hexadecyl-
CAS No:13570-04-2
MF:C23H38N2
MW:342.56122636795
CID:1240017
PubChem ID:19688771
Update Time:2025-04-20
1H-Benzimidazole, 2-hexadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-hexadecyl-
- 2-hexadecyl-1H-benzimidazole
- 13570-04-2
- DTXSID00599207
- SCHEMBL6755298
-
- Inchi: 1S/C23H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-23-24-21-18-16-17-19-22(21)25-23/h16-19H,2-15,20H2,1H3,(H,24,25)
- InChI Key: GGVHPTKHGMNOFO-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 342.303499221g/mol
- Monoisotopic Mass: 342.303499221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 28.7Ų
1H-Benzimidazole, 2-hexadecyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
13570-04-2 (1H-Benzimidazole, 2-hexadecyl-) Related Products
- 1848-84-6(2-Ethylbenzimidazole)
- 16405-79-1(2-cyclopropyl-1H-1,3-benzodiazole)
- 36947-70-3(2-cyclohexyl-1H-1,3-benzodiazole)
- 5851-44-5(2-butyl-1H-1,3-benzodiazole)
- 13060-24-7(2-Octyl-1H-benzimidazole)
- 5465-29-2(2-propyl-1H-1,3-benzodiazole)
- 5851-49-0(2-Hept-1-yl-1H-benzimidazole)
- 5851-48-9(1H-Benzimidazole, 2-hexyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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